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Compound of Interest

Compound Name: 2-Methylcyclohexanone

Cat. No.: B044802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and disposal information for 2-
methylcyclohexanone, tailored for laboratory and research environments. The following

sections detail the physical and chemical properties, toxicological data, exposure controls, and

emergency procedures, alongside practical workflows and disposal considerations.

Chemical and Physical Properties
2-Methylcyclohexanone is a colorless to pale yellow liquid with a characteristic acetone-like or

weak peppermint-like odor.[1][2] It is a flammable liquid and its vapors can form explosive

mixtures with air.[3] It is less dense than water and is poorly soluble in water.[1][4]

Table 1: Physical and Chemical Properties of 2-Methylcyclohexanone
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Property Value Reference(s)

CAS Number 583-60-8 [3]

Molecular Formula C7H12O [5]

Molecular Weight 112.17 g/mol [6]

Appearance Colorless to pale yellow liquid [1][2]

Odor
Acetone-like, weak

peppermint-like
[1][2]

Boiling Point 162-163 °C (lit.) [4]

Melting Point -14 °C [7]

Flash Point 48 °C / 118.4 °F [3][6]

Density 0.924 g/mL at 25 °C (lit.) [4]

Vapor Density 3.86 (air = 1) [1]

Vapor Pressure 1 mmHg at 20 °C [1]

Solubility
Insoluble in water; soluble in

alcohol and ether.
[4][8]

Autoignition Temperature Not available [3]

Explosion Limits Lower: 1.20% [3]

Toxicological Data and Health Hazards
2-Methylcyclohexanone is classified as harmful if inhaled and may be harmful if swallowed or

absorbed through the skin.[3][9] It can cause irritation to the eyes, skin, and respiratory tract.[9]

Exposure may lead to central nervous system depression, with symptoms including headache,

dizziness, drowsiness, and nausea.[9]

Table 2: Acute Toxicity Data for 2-Methylcyclohexanone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.unsw.edu.au/content/dam/pdfs/planning-assurance/safety/resources/2023-00-hs-documents/2022-08-HS421-Chemical-Spills-Guideline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcyclohexanone
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14741~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:05:19~~2-Methylcyclohexanone~~
https://wwz.cedre.fr/en/content/download/2754/140152/file/Extract-methyl-ethyl-ketone.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14741~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:05:19~~2-Methylcyclohexanone~~
https://wwz.cedre.fr/en/content/download/2754/140152/file/Extract-methyl-ethyl-ketone.pdf
https://cameochemicals.noaa.gov/chemical/1105
https://www.reading.ac.uk/technical-services/-/media/project/functions/technical-services/documents/ts_lr_305_dealing_with_lab_spills.pdf?la=en&hash=57DF3DDBF57D17D5F59DBF7D245AF4A3
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcyclohexanone
https://cameochemicals.noaa.gov/chemical/1105
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14741~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:05:19~~2-Methylcyclohexanone~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14741~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:05:19~~2-Methylcyclohexanone~~
https://cameochemicals.noaa.gov/chemical/1105
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://wastechengineering.com/laboratory-neutralization.html
https://wastechengineering.com/laboratory-neutralization.html
https://wastechengineering.com/laboratory-neutralization.html
https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route of Exposure Species Value Reference(s)

Oral LD50 Rat 2,140 mg/kg [10]

Dermal LD50 Rabbit 1,635 mg/kg [10]

Inhalation LC50/4 h Rat 11 mg/l (ATE) [10]

Table 3: Occupational Exposure Limits

Organization Limit Reference(s)

ACGIH TLV-TWA 20 ppm [3]

OSHA PEL (Vacated) TWA 50 ppm (230 mg/m³) [3]

OSHA PEL (Vacated) STEL 75 ppm (345 mg/m³) [3]

NIOSH IDLH 600 ppm [3]

Safe Handling and Storage
Proper handling and storage of 2-methylcyclohexanone are crucial to minimize risks in a

laboratory setting. This involves a combination of engineering controls, personal protective

equipment, and safe work practices.

Engineering Controls
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

keep airborne concentrations below exposure limits.[3]

Explosion-Proof Equipment: Utilize explosion-proof electrical, ventilating, and lighting

equipment to prevent ignition of flammable vapors.[3]

Grounding: Ground and bond containers and receiving equipment during transfers to prevent

static discharge.[11]

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[3][9]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin contact.[3][9]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3][9]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Store in a designated flammables area.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

reducing agents.[3]
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Is the 2-methylcyclohexanone
 a pure substance or in a mixture?

Collect in a designated,
labeled hazardous waste container

for flammable liquids.

Pure
Is the mixture compatible with
other flammable liquid waste?

Mixture

Store in a designated satellite
accumulation area.

Yes

Collect in a separate, labeled
hazardous waste container.

No

Arrange for pickup by
 a licensed hazardous waste contractor.

2-Methylcyclohexanone

Strong Oxidizing Agents
(e.g., Nitric Acid, Peroxides)
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Strong Bases
(e.g., Sodium Hydroxide)

Potential for Polymerization or
 Vigorous Reaction

Strong Reducing Agents
(e.g., Sodium Borohydride)

Exothermic Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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